N-(3-Mercapto-2-methylpropanoyl)glycine-d5
Overview
Description
“N-(3-Mercapto-2-methylpropanoyl)glycine-d5” is a stable isotope-labelled compound . It is the deuterium labelled version of N-(3-Mercapto-2-methylpropanoyl)glycine . The molecular formula is C6H6D5NO3S and it has a molecular weight of 182.25 .
Synthesis Analysis
The synthesis of “N-(3-Mercapto-2-methylpropanoyl)glycine-d5” involves the incorporation of stable heavy isotopes of hydrogen (deuterium), carbon, and other elements into the drug molecule . This is largely done as tracers for quantitation during the drug development process .Molecular Structure Analysis
The molecular structure of “N-(3-Mercapto-2-methylpropanoyl)glycine-d5” can be represented by the SMILES string: [2H]C([2H])([2H])C(C(=O)NCC(=O)O)C([2H])([2H])S . The IUPAC name is 2-[[3,3,3-trideuterio-2-[dideuterio(sulfanyl)methyl]propanoyl]amino]acetic acid .Chemical Reactions Analysis
As a stable isotope-labelled compound, “N-(3-Mercapto-2-methylpropanoyl)glycine-d5” can be used as a chemical reference for chemical identification, qualitative, quantitative, detection, etc . Various types of NMR solvents can be used to study the structure, reaction mechanism and reaction kinetics of this compound .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(3-Mercapto-2-methylpropanoyl)glycine-d5” include a molecular weight of 182.25 and a molecular formula of C6H6D5NO3S . The compound is stored at -20°C and shipped at room temperature .Mechanism of Action
“N-(3-Mercapto-2-methylpropanoyl)glycine-d5” is an angiotensin-converting enzyme (ACE) inhibitor . ACE inhibitors work by inhibiting the conversion of angiotensin I to angiotensin II, reducing vasoconstriction and decreasing the release of aldosterone. This leads to dilation of blood vessels, which reduces blood pressure.
Safety and Hazards
Future Directions
The use of stable isotope-labelled compounds like “N-(3-Mercapto-2-methylpropanoyl)glycine-d5” is a growing field, particularly in drug development and pharmacokinetic studies . Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs . Future research may continue to explore these properties and develop new applications for these types of compounds.
properties
IUPAC Name |
2-[[3,3,3-trideuterio-2-[dideuterio(sulfanyl)methyl]propanoyl]amino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3S/c1-4(3-11)6(10)7-2-5(8)9/h4,11H,2-3H2,1H3,(H,7,10)(H,8,9)/i1D3,3D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXOCIBBWDLKODX-WNWXXORZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CS)C(=O)NCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C(C(=O)NCC(=O)O)C([2H])([2H])S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50662071 |
Source
|
| Record name | N-[2-(~2~H_3_)Methyl-3-sulfanyl(3,3-~2~H_2_)propanoyl]glycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50662071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1184993-97-2 |
Source
|
| Record name | N-[2-(~2~H_3_)Methyl-3-sulfanyl(3,3-~2~H_2_)propanoyl]glycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50662071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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